Cxfaeusgwyviju-xfkurjonsa-
Overview
Description
Cxfaeusgwyviju-xfkurjonsa- is a natural product found in Artemisia ludoviciana with data available.
Scientific Research Applications
Advanced Imaging in Scientific Research
- Advanced imaging techniques like laser scanning microscopy (LSM), magnetic resonance imaging (MRI), and scanning transmission X-ray microscopy (STXM) have revolutionized the analysis of complex natural systems, including microbial communities in biofilms (Neu et al., 2010).
Structural Biology Applications of X-ray Lasers
- The use of X-ray free-electron lasers for structural biology applications has seen significant advancements. These lasers can produce data on nanocrystals, virus particles, cell organelles, and even living cells, and are instrumental in handling the large volumes of data produced by new X-ray lasers (Maia & Hajdu, 2016).
Information Systems in Industrial Engineering
- Information systems play a crucial role in managing and advancing manufacturing industries and production systems. Technologies like Computer-Aided tools, Flexible Manufacturing Systems, and Automated Guided-Vehicles have significantly evolved over the past decades, indicating the critical role of information technology in scientific and industrial advancements (Vernadat et al., 2018).
Genetic Analysis in Medical Research
- Genetic analysis, such as examining connexin26 gene mutations for hearing impairments, highlights the importance of genetics in medical research. This study reflects the intricacies of disclosing genetic testing results to affected families and the broader implications for health and disease management (Shekhawat et al., 2007).
Crosslinking and Mass Spectrometry in Protein Analysis
- Chemical crosslinking combined with mass spectrometry (XL-MS) has become an important tool in structural biology. It aids in understanding the structure and function of large protein assemblies, bridging the gap between mass spectrometry and structural biology (Leitner et al., 2016).
properties
Product Name |
Cxfaeusgwyviju-xfkurjonsa- |
|---|---|
Molecular Formula |
C15H20O4 |
Molecular Weight |
264.32 g/mol |
IUPAC Name |
(3aS,5aR,6R,8R,9aS,9bS)-6,8-dihydroxy-5a-methyl-3,9-dimethylidene-3a,4,5,6,7,8,9a,9b-octahydrobenzo[g][1]benzofuran-2-one |
InChI |
InChI=1S/C15H20O4/c1-7-9-4-5-15(3)11(17)6-10(16)8(2)12(15)13(9)19-14(7)18/h9-13,16-17H,1-2,4-6H2,3H3/t9-,10+,11+,12+,13-,15-/m0/s1 |
InChI Key |
CXFAEUSGWYVIJU-XFKURJONSA-N |
Isomeric SMILES |
C[C@@]12CC[C@@H]3[C@@H]([C@H]1C(=C)[C@@H](C[C@H]2O)O)OC(=O)C3=C |
Canonical SMILES |
CC12CCC3C(C1C(=C)C(CC2O)O)OC(=O)C3=C |
synonyms |
(+)-3alpha-hydroxyreynosin 3-hydroxyreynosin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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